Cas no 18030-61-0 (p-Trichlorosilylbiphenyl)

• Product Name: p-Trichlorosilylbiphenyl
• CAS No: 18030-61-0
• MF: C₁₂H₉Cl₃Si
• MW: 287.644361257553
• MDL: MFCD00185795
• CID: 865510
• PubChem ID: 140325
• Update Time: 2025-05-28

p-Trichlorosilylbiphenyl Chemical and Physical Properties

Names and Identifiers

• p-trichlorosilylbiphenyl
• trichloro-(4-phenylphenyl)silane
• [1,1'-biphenyl]-4-yltrichlorosilane
• Silane, [1,1'-biphenyl]-4-yltrichloro-
• p-Xenyltrichlorosilane
• 4-trichlorosilylbiphenyl
• 4-(trichlorosilyl)-biphenyl
• 1,1'-Biphenyl, 4-(trichlorosilyl)-
• {[1,1'-biphenyl]-4-yl}trichlorosilane
• AS-61627
• 18030-61-0
• 4-(trichlorosilyl)-1,1'-biphenyl
• SCHEMBL1941691
• MFCD00185795
• DTXSID10170945
• AKOS028108584
• p-Trichlorosilylbiphenyl

• MDL： MFCD00185795
• Inchi： 1S/C12H9Cl3Si/c13-16(14,15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H
• InChI Key： DHCRMIWRXITVBB-UHFFFAOYSA-N
• SMILES： Cl[Si](C1C=CC(=CC=1)C1C=CC=CC=1)(Cl)Cl

Computed Properties

• Exact Mass: 285.95407
• Monoisotopic Mass: 285.953910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.3190
• Boiling Point: 321.18°C (estimate)
• PSA: 0

Additional information on p-Trichlorosilylbiphenyl

Comprehensive Overview of p-Trichlorosilylbiphenyl (CAS No. 18030-61-0): Properties, Applications, and Market Insights

p-Trichlorosilylbiphenyl (CAS No. 18030-61-0) is a specialized organosilicon compound widely used in advanced material synthesis and industrial applications. This compound, characterized by its unique trichlorosilyl functional group attached to a biphenyl backbone, has garnered significant attention in recent years due to its versatility in cross-coupling reactions and surface modification processes. Researchers and manufacturers alike are exploring its potential in cutting-edge fields such as semiconductor fabrication, OLED technology, and nanomaterial coatings.

The molecular structure of p-Trichlorosilylbiphenyl consists of a biphenyl core with a trichlorosilyl (-SiCl3) substituent at the para position. This configuration imparts remarkable reactivity, making it an excellent precursor for silicon-based polymers and hybrid materials. Recent studies highlight its growing importance in organic electronics, particularly in the development of high-performance dielectric layers for flexible displays and energy storage devices. The compound's ability to form stable self-assembled monolayers (SAMs) has also made it valuable in surface engineering applications.

In the context of current technological trends, p-Trichlorosilylbiphenyl is increasingly discussed in relation to sustainable material development and green chemistry initiatives. Many researchers are investigating its role in creating eco-friendly coatings with reduced environmental impact compared to traditional materials. The compound's compatibility with atomic layer deposition (ALD) techniques has opened new possibilities in precision thin-film fabrication, addressing industry demands for miniaturized electronic components.

The synthesis of p-Trichlorosilylbiphenyl typically involves Grignard reactions or direct silylation of biphenyl derivatives under controlled conditions. Recent advancements in catalytic processes have improved yield and purity, making it more accessible for commercial applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify the compound's structural integrity and purity, which are critical factors for its performance in sensitive applications like photonics and optoelectronics.

From a market perspective, the demand for p-Trichlorosilylbiphenyl is closely tied to the growth of the advanced materials sector. Industry reports indicate increasing adoption in flexible electronics manufacturing and protective coatings for high-tech devices. The compound's thermal stability and chemical resistance make it particularly suitable for applications requiring durable surface modifications under extreme conditions. Manufacturers are also exploring its potential in anti-reflective coatings for solar panels, aligning with global renewable energy initiatives.

Safety considerations for handling p-Trichlorosilylbiphenyl emphasize proper laboratory protocols and personal protective equipment due to its reactivity with moisture. While not classified as hazardous under normal conditions, standard precautions for chlorosilane compounds should be observed during storage and transportation. The development of safer handling procedures and alternative synthetic routes continues to be an active area of research in the chemical industry.

Future research directions for p-Trichlorosilylbiphenyl focus on expanding its utility in emerging technologies. Scientists are particularly interested in its potential for creating smart surfaces with responsive properties and its role in molecular electronics applications. The compound's compatibility with roll-to-roll manufacturing processes could further enhance its commercial viability for large-scale electronic device production. As material science advances, p-Trichlorosilylbiphenyl is poised to play an increasingly important role in next-generation technological innovations.

For researchers and industry professionals seeking detailed technical information about p-Trichlorosilylbiphenyl (CAS No. 18030-61-0), comprehensive spectral data and synthetic protocols are available through specialized chemical databases. The compound's growing significance in material science ensures continued interest from both academic and industrial sectors, with new applications regularly emerging in peer-reviewed literature and patent filings.